Cas no 944522-73-0 ((4-phenoxyphenyl)-thiophen-2-ylmethanol)

• Product Name: (4-phenoxyphenyl)-thiophen-2-ylmethanol
• CAS No: 944522-73-0
• MF: C₁₇H₁₄O₂S
• MW: 282.356863498688
• MDL: MFCD07775522
• CID: 5226894
• Update Time: 2026-03-07

(4-phenoxyphenyl)-thiophen-2-ylmethanol Chemical and Physical Properties

Names and Identifiers

• (4-phenoxyphenyl)-thiophen-2-ylmethanol

• MDL： MFCD07775522
• Inchi： 1S/C17H14O2S/c18-17(16-7-4-12-20-16)13-8-10-15(11-9-13)19-14-5-2-1-3-6-14/h1-12,17-18H
• InChI Key： CFECNQWRZXBCLS-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(OC2=CC=CC=C2)C=C1)(C1SC=CC=1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4

Additional information on (4-phenoxyphenyl)-thiophen-2-ylmethanol

Chemical Profile of (4-phenoxyphenyl)-thiophen-2-ylmethanol (CAS No. 944522-73-0)

(4-phenoxyphenyl)-thiophen-2-ylmethanol is a specialized organic compound with a molecular structure that combines a phenoxy group and a thiophene ring, terminated with a methanol side chain. This compound has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. The presence of both aromatic and heterocyclic moieties in its framework suggests a high degree of versatility, making it a valuable candidate for further investigation in drug discovery and development.

The compound is identified by the CAS number 944522-73-0, which serves as a unique identifier in scientific literature and databases. This numbering system ensures precise referencing and avoids any ambiguity in chemical communication. The molecular formula of (4-phenoxyphenyl)-thiophen-2-ylmethanol is C₁₆H₁₃O₂S, reflecting its composition of carbon, hydrogen, oxygen, and sulfur atoms.

In recent years, there has been growing interest in thiophene derivatives due to their broad spectrum of biological activities. Thiophenes are known for their role in various pharmacological applications, including antimicrobial, antifungal, anti-inflammatory, and anticancer properties. The incorporation of a phenoxy group into the thiophene scaffold enhances the compound's solubility and bioavailability, which are critical factors in drug design.

Research studies have demonstrated that derivatives of thiophene exhibit significant potential in modulating biological pathways associated with diseases such as cancer and neurodegenerative disorders. The methanol side chain in (4-phenoxyphenyl)-thiophen-2-ylmethanol adds another layer of functionality, enabling interactions with biological targets that may not be accessible to simpler aromatic compounds.

One of the most compelling aspects of this compound is its structural flexibility, which allows for modifications at multiple sites. This flexibility is particularly valuable in medicinal chemistry, where subtle changes in molecular structure can lead to enhanced potency or selectivity. For instance, researchers have explored the effects of varying the substitution patterns on the thiophene ring to optimize pharmacokinetic properties.

The synthesis of (4-phenoxyphenyl)-thiophen-2-ylmethanol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework efficiently. These methods not only improve the efficiency of synthesis but also allow for greater control over the stereochemistry of the product.

In terms of biological evaluation, preliminary studies have shown that (4-phenoxyphenyl)-thiophen-2-ylmethanol exhibits promising activity against certain cancer cell lines. The phenoxy group appears to enhance interactions with specific enzymes or receptors involved in tumor growth and progression. Additionally, the thiophene moiety contributes to its ability to disrupt DNA replication in cancer cells, making it a potential candidate for further development as an anticancer agent.

The compound's interaction with biological targets is further supported by computational modeling studies. Molecular docking simulations have been used to predict how (4-phenoxyphenyl)-thiophen-2-ylmethanol binds to various proteins involved in disease pathways. These simulations provide valuable insights into its mechanism of action and help guide future modifications to improve its therapeutic efficacy.

Recent advancements in analytical chemistry have enabled more precise characterization of this compound. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to confirm its structure and purity. These analytical methods are essential for ensuring that the compound meets the stringent standards required for pharmaceutical applications.

The potential applications of (4-phenoxyphenyl)-thiophen-2-ylmethanol extend beyond oncology. Researchers are exploring its utility in treating neurological disorders, where thiophene derivatives have shown promise in preclinical models. The ability of this compound to cross the blood-brain barrier may make it particularly effective in targeting central nervous system disorders.

As interest in green chemistry grows, efforts are being made to develop synthetic routes for (4-phenoxyphenyl)-thiophen-2-ylmethanol that minimize environmental impact. Catalytic methods that reduce waste and energy consumption are being prioritized in these efforts. Such approaches align with broader trends in pharmaceutical manufacturing aimed at sustainability and efficiency.

In conclusion, (4-phenoxyphenyl)-thiophen-2-ylmethanol (CAS No. 944522-73-0) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activity make it an attractive candidate for further development. As research continues to uncover new applications and synthetic methodologies, this compound is poised to play an important role in addressing unmet medical needs.